Cas no 2008638-20-6 (3-Pyrrolidinol, 4-(4,4-difluoro-1-piperidinyl)-, (3R,4R)-rel-)

• Product Name: 3-Pyrrolidinol, 4-(4,4-difluoro-1-piperidinyl)-, (3R,4R)-rel-
• CAS No: 2008638-20-6
• MF: C₉H₁₆F₂N₂O
• MW: 206.232949256897
• CID: 5211965
• Update Time: 2025-05-25

3-Pyrrolidinol, 4-(4,4-difluoro-1-piperidinyl)-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-(4,4-difluoro-1-piperidinyl)-, (3R,4R)-rel-

• Inchi： 1S/C9H16F2N2O/c10-9(11)1-3-13(4-2-9)7-5-12-6-8(7)14/h7-8,12,14H,1-6H2/t7-,8-/m1/s1
• InChI Key： WHYBEFIFAYSHMN-HTQZYQBOSA-N
• SMILES： N1C[C@@H](N2CCC(F)(F)CC2)[C@H](O)C1

Additional information on 3-Pyrrolidinol, 4-(4,4-difluoro-1-piperidinyl)-, (3R,4R)-rel-

Introduction to 3-Pyrrolidinol, 4-(4,4-difluoro-1-piperidinyl)-, (3R,4R)-rel- (CAS No. 2008638-20-6)

3-Pyrrolidinol, 4-(4,4-difluoro-1-piperidinyl)-, (3R,4R)-rel-, identified by the CAS number 2008638-20-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its pyrrolidinyl and piperidinyl moieties, which are well-documented for their role in modulating biological pathways and interactions. The presence of fluorine atoms at the 4,4-position of the piperidinyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The stereochemistry of (3R,4R)-rel- is particularly noteworthy, as it suggests a carefully controlled three-dimensional arrangement of atoms that could influence the compound's binding affinity and metabolic stability. This stereochemical specification is often a critical factor in the design of biologically active molecules, where the spatial orientation of functional groups can dictate efficacy and selectivity. The compound's structure suggests potential interactions with enzymes or receptors that are sensitive to such stereochemical nuances.

In recent years, there has been growing interest in fluorinated piperidine derivatives due to their enhanced metabolic stability and improved pharmacokinetic profiles. These properties make them attractive for developing drugs that require prolonged activity or resistance to degradation by metabolic enzymes. The specific fluorination pattern in 4-(4,4-difluoro-1-piperidinyl) may contribute to these desirable characteristics by increasing lipophilicity and reducing susceptibility to enzymatic hydrolysis.

Current research in the field of medicinal chemistry has highlighted the importance of 3-Pyrrolidinol derivatives in addressing various therapeutic targets. Pyrrolidinol scaffolds are known for their versatility in mimicking natural bioactive molecules and have been explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The addition of a difluoropiperidinyl group to the pyrrolidinol core may expand its pharmacological spectrum by introducing new interactions with biological targets.

One of the most compelling aspects of CAS No. 2008638-20-6 is its potential application in modulating enzyme activity. Enzymes such as kinases and proteases play pivotal roles in numerous cellular processes, and their inhibition or activation can lead to therapeutic benefits. The unique structural features of this compound may allow it to interact with specific pockets on these enzymes, either blocking their activity or enhancing their function depending on the intended therapeutic outcome.

The synthesis of 3-Pyrrolidinol, 4-(4,4-difluoro-1-piperidinyl)-, (3R,4R)-rel- involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, are often employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic strategies reflect the compound's complexity and highlight the expertise required for its production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with potential biological targets. By using techniques such as docking simulations and molecular dynamics simulations, researchers can predict how (3R,4R)-rel- interacts with proteins or nucleic acids at an atomic level. These studies provide valuable insights into optimizing the compound's potency and selectivity before moving into preclinical testing.

The pharmacological profile of CAS No. 2008638-20-6 is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For instance, fluorinated piperidine derivatives have shown promise in targeting oncogenic pathways by inhibiting key signaling molecules involved in cancer cell proliferation. Further studies are needed to elucidate its full therapeutic potential and identify any potential side effects.

In conclusion,3-Pyrrolidinol derivatives, particularly those featuring a difluoropiperidinyl moiety like CAS No. 2008638-20-6, represent a fascinating area of research with significant implications for drug development. Their unique structural features offer opportunities for designing molecules with enhanced pharmacological properties. As our understanding of biological systems continues to evolve,(3R,4R)-rel- compounds are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic domains.